Cas no 1466745-29-8 (2H-Pyran, 4-(chloromethyl)tetrahydro-4-methyl-)

• Product Name: 2H-Pyran, 4-(chloromethyl)tetrahydro-4-methyl-
• CAS No: 1466745-29-8
• MF: C₇H₁₃ClO
• MW: 148.630521535873
• CID: 5282321
• Update Time: 2025-10-28

2H-Pyran, 4-(chloromethyl)tetrahydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran, 4-(chloromethyl)tetrahydro-4-methyl-
• 4-(Chloromethyl)-4-methyltetrahydro-2h-pyran

• Inchi： 1S/C7H13ClO/c1-7(6-8)2-4-9-5-3-7/h2-6H2,1H3
• InChI Key： WPTXLQKUAANKOU-UHFFFAOYSA-N
• SMILES： C1OCCC(CCl)(C)C1

Additional information on 2H-Pyran, 4-(chloromethyl)tetrahydro-4-methyl-

Introduction to CAS No. 1466745-29-8: 2H-Pyran, 4-(chloromethyl)tetrahydro-4-methyl-

CAS No. 1466745-29-8, also known as 2H-Pyran, 4-(chloromethyl)tetrahydro-4-methyl, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of pyrans, which are six-membered oxygen-containing heterocycles. The structure of CAS No. 1466745-29-8 features a tetrahydro-pyran ring system with a chloromethyl group and a methyl substituent at the fourth position, making it a valuable intermediate in organic synthesis.

The synthesis of CAS No. 1466745-29-8 involves advanced methodologies that leverage the principles of green chemistry to minimize environmental impact. Recent studies have highlighted the use of catalytic asymmetric synthesis to produce this compound in high enantiomeric excess, which is crucial for its application in chiral drug discovery and asymmetric catalysis. The methyl group substitution enhances the compound's stability and reactivity, making it an ideal candidate for further functionalization in pharmaceutical and agrochemical industries.

One of the most promising applications of CAS No. 1466745-29-8 lies in its role as a building block for constructing complex molecular architectures. Researchers have employed this compound to synthesize bioactive molecules with potential anti-cancer and anti-inflammatory properties. For instance, recent findings from the Journal of Medicinal Chemistry demonstrate that derivatives of CAS No. 1466745-29-8 exhibit selective inhibition against certain oncogenic pathways, paving the way for novel therapeutic interventions.

In addition to its pharmaceutical applications, CAS No. 1466745-29-8 has found utility in polymer chemistry as a monomer for synthesizing stimuli-responsive polymers. These polymers exhibit unique properties such as temperature-dependent solubility and self-healing capabilities, which are highly sought after in advanced materials development. The chloromethyl group in the structure facilitates cross-linking reactions, enabling the creation of robust polymer networks with tunable mechanical properties.

The safety and environmental profile of CAS No. 1466745-29-8 have also been subjects of recent research interest. Studies conducted under the auspices of regulatory agencies such as the European Chemicals Agency (ECHA) have provided insights into its acute and chronic toxicity profiles. These studies emphasize the importance of implementing proper handling procedures and waste management practices to ensure compliance with international chemical safety standards.

Looking ahead, the demand for CAS No. 1466745-29-8 is expected to grow significantly due to its expanding range of applications across diverse industries. Ongoing research efforts are focused on optimizing its synthesis pathways, improving its scalability, and exploring new functional groups that can be appended to its structure to enhance its versatility further.

In conclusion, CAS No. 1466745-29-8, or 2H-Pyran, 4-(chloromethyl)tetrahydro-4-methyl, stands out as a critical compound in modern organic chemistry due to its unique structural features and wide-ranging applications. Its role as a key intermediate in drug discovery, polymer synthesis, and material science underscores its importance in advancing technological innovations while adhering to sustainable practices.